Cas no 1807176-46-0 (Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate
• CAS No: 1807176-46-0
• MF: C₁₀H₅F₄NO₂
• MW: 247.14581656456
• CID: 4952521
• Update Time: 2025-05-21

Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F4NO2/c1-17-9(16)8-5(4-15)2-6(11)3-7(8)10(12,13)14/h2-3H,1H3
• InChI Key： AKFSNJYNFYXNDP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1C(=O)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate

Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate (CAS No. 1807176-46-0): A Comprehensive Overview

Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate (CAS No. 1807176-46-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents. The presence of multiple heteroatoms, including cyano and fluoro groups, along with a trifluoromethyl substituent, imparts distinct electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate molecule is derived from benzoic acid, a well-established scaffold in drug discovery. The introduction of fluorine atoms at the 4-position and a trifluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the cyano group at the 2-position contributes to its reactivity, enabling further functionalization for the synthesis of more complex molecules.

Recent advancements in computational chemistry have highlighted the potential of this compound as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, making them attractive targets for therapeutic intervention. Studies have demonstrated that substituents like fluoro and trifluoromethyl groups can significantly improve binding affinity to kinase active sites. The Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate structure provides an ideal platform for designing such inhibitors due to its ability to engage multiple interactions with the target protein.

In addition to its applications in kinase inhibition, this compound has shown promise in the development of antiviral agents. The fluoro group, known for its ability to enhance drug bioavailability and resistance against metabolic degradation, is particularly relevant in antiviral drug design. Preliminary studies have indicated that derivatives of Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate exhibit inhibitory activity against certain viral proteases, suggesting their potential as lead compounds for antiviral therapies.

The synthesis of Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms, in particular, necessitates specialized methodologies to achieve regioselectivity and minimize unwanted side reactions. Recent innovations in fluorination techniques have made it possible to incorporate fluorine atoms more efficiently, thereby facilitating the large-scale production of this compound.

The pharmacokinetic properties of Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate have been extensively studied to optimize its therapeutic potential. The trifluoromethyl group enhances binding affinity by increasing lipophilicity, while the cyano group can be further modified to improve solubility and bioavailability. These attributes make it an attractive candidate for drug development pipelines targeting a wide range of diseases.

Industrial applications of this compound have also expanded beyond pharmaceuticals into agrochemicals and specialty chemicals. The unique structural features of Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate make it suitable for use as an intermediate in the synthesis of herbicides and pesticides. The fluoro and trifluoromethyl groups contribute to the efficacy of these agrochemicals by improving their stability and bioavailability in environmental conditions.

The regulatory landscape for compounds like Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate is continuously evolving to ensure safety and efficacy in various applications. Manufacturers must adhere to stringent guidelines set by regulatory agencies such as the FDA and EMA to demonstrate the safety profile of their products. This includes comprehensive toxicological studies and clinical trials to evaluate potential adverse effects.

In conclusion, Methyl 2-cyano-4-fluoro-6-(trifluoromethyl)benzoate (CAS No. 1807176-46-0) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and functional groups make it an invaluable intermediate in synthetic chemistry, enabling the development of novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.